Cas no 72869-16-0 (Pramiracetam Sulfate)

• Product name: Pramiracetam Sulfate
• CAS No: 72869-16-0
• MF: C₁₄H₂₉N₃O₆S
• MW: 367.461562871933
• MDL: MFCD01688385
• CID: 565789
• PubChem ID: 51711

Pramiracetam Sulfate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineacetamide, N-(2-(bis(1-methylethyl)amino)ethyl)-2-oxo-
• N-[2-[di(propan-2-yl)amino]ethyl]-2-(2-oxopyrrolidin-1-yl)acetamide,sulfuric acid
• Pramiracetam Sulfate
• 1-Pyrrolidineacetamide,N-(2-(bis(1-methylethyl)amino)ethyl)-2-oxo,sulfate (1:1)
• Amacetam sulfate
• CI-879 sulfate
• N-(2-(Bis(1-methylethyl)amino)ethyl)-2-oxo-1-pyrrolidineacetamide sulfate
• N-[2-(di(propan-2-yl)amino)ethyl]-2-(2-oxopyrrolidin-1-yl)acetamide
• N-[2-(Diisopropylamino)ethyl]-2-(2-oxopyrrolidin-1-yl)acetamide
• Pramiracetam sulfate (USAN)
• sulfuric acid
• N-[2-[Bis(1-methylethyl)amino]ethyl]-2-oxo-1-pyrrolidineacetamide sulfate
• D05593
• AKOS015897651
• CI-879 [SULFATE]
• OP7O7MNS9P
• N-[2-(diisopropylamino)ethyl]-2-(2-oxopyrrolidin-1-yl)acetamide; sulfuric acid
• FT-0659401
• PRAMIRACETAM SULFATE [MI]
• 72869-16-0 (sulfate); 68497-62-1 (free base)
• PRAMIRACETAM SULFATE [WHO-DD]
• N-[2-[di(propan-2-yl)amino]ethyl]-2-(2-oxo-1-pyrrolidinyl)acetamide; sulfuric acid
• SCHEMBL120423
• CHEMBL2105204
• UNII-OP7O7MNS9P
• PRAMIRACETAM SULFATE [MART.]
• N-(2-(DIISOPROPYLAMINO)ETHYL)-2-OXO-1-PYRROLIDINEACETAMIDE SULPHATE (1:1)
• N-[2-[di(propan-2-yl)amino]ethyl]-2-(2-oxopyrrolidin-1-yl)acetamide;sulfuric acid
• MFCD01688385
• Pramiracetam sulfate [USAN]
• A837647
• J-522795
• N-[2-(Diisopropylamino)ethyl]-2-oxo-1-pyrrolidineacetamide sulfate (1:1)
• AC-9480
• N-[2-[di(propan-2-yl)amino]ethyl]-2-(2-oxidanylidenepyrrolidin-1-yl)ethanamide; sulfuric acid
• N-(2-(diisopropylamino)ethyl)-2-(2-oxopyrrolidin-1-yl)acetamide sulfate
• amacetam sulphate
• 72869-16-0
• N-(2-(Diisopropylamino)ethyl)-2-oxo-1-pyrrolidineacetamide sulfate (1:1)
• DTXSID50223166
• N-[2-(Diisopropylamino)ethyl]-2-(2-oxopyrrolidin-1-yl)acetamide sulfuric acid
• N-{2-[bis(propan-2-yl)amino]ethyl}-2-(2-oxopyrrolidin-1-yl)acetamide; sulfuric acid
• Pramiracetam sulphate
• AS-57437
• CS-W001273
• Q27285773
• 1-Pyrrolidineacetamide, N-(2-(bis(1-methylethyl)amino)ethyl)-2-oxo, sulfate (1:1)
• 1-PYRROLIDINEACETAMIDE, N-(2-(BIS(1-METHYLETHYL)AMINO)ETHYL)-2-OXO, SULPHATE (1:1)
• BCP18939
• Pramiracetam Sulfate; 1-Pyrrolidineacetamide, N-[2-[bis(1-methylethyl)amino]ethyl]-2-oxo-, sulfate (1:1); Amacetam sulfate; CI 879; Pramiracetam sulfate

• MDL： MFCD01688385
• Inchi： InChI=1S/C14H27N3O2.H2O4S/c1-11(2)17(12(3)4)9-7-15-13(18)10-16-8-5-6-14(16)19;1-5(2,3)4/h11-12H,5-10H2,1-4H3,(H,15,18);(H2,1,2,3,4)
• InChI Key： ACSROKXFXFNERX-UHFFFAOYSA-N
• SMILES： CC(C)N(CCNC(=O)CN1CCCC1=O)C(C)C.OS(=O)(=O)O

Computed Properties

• Exact Mass: 367.17800
• Monoisotopic Mass: 367.177706
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 389
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136

Experimental Properties

• Boiling Point: 461 °C at 760 mmHg
• Flash Point: 232.6 °C
• PSA: 135.63000
• LogP: 1.60060

Pramiracetam Sulfate Security Information

• Toxicity：LD50 in male, female mice (mg/kg): 5434, 4355 orally (Poschel)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Pramiracetam Sulfate

Pramiracetam Sulfate: An Overview of a Promising Cognitive Enhancer

Pramiracetam Sulfate (CAS No. 72869-16-0) is a derivative of the racetam class of nootropics, which are cognitive enhancers known for their ability to improve mental functions such as memory, creativity, and motivation. This compound has gained significant attention in recent years due to its potential therapeutic applications and cognitive benefits. In this comprehensive overview, we will delve into the chemical structure, pharmacological properties, clinical research, and current developments surrounding Pramiracetam Sulfate.

Chemical Structure and Properties

Pramiracetam Sulfate is a water-soluble compound with the molecular formula C12H18N2O3S. It is a salt form of Pramiracetam, which is a cyclic urea derivative. The addition of the sulfate group enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications. The compound is stable under normal storage conditions and has a low toxicity profile, which contributes to its safety as a nootropic agent.

Pharmacological Mechanisms

The exact mechanism of action of Pramiracetam Sulfate is not fully understood, but several key pathways have been identified through extensive research. One of the primary mechanisms involves the modulation of cholinergic neurotransmission. Pramiracetam has been shown to increase high-affinity choline uptake (HACU) in the brain, which is crucial for the synthesis of acetylcholine, a neurotransmitter involved in memory and learning processes. This enhancement in acetylcholine levels is believed to contribute to the cognitive benefits observed with Pramiracetam Sulfate.

Additionally, Pramiracetam Sulfate has been found to improve cerebral blood flow and oxygen utilization, which can further enhance cognitive function. Studies have also suggested that it may have neuroprotective properties, potentially reducing oxidative stress and inflammation in brain cells. These effects collectively contribute to the overall cognitive enhancement observed with this compound.

Clinical Research and Applications

The clinical research on Pramiracetam Sulfate has primarily focused on its potential as a cognitive enhancer and its therapeutic applications in various neurological conditions. Several preclinical studies have demonstrated its efficacy in improving memory and cognitive function in animal models of cognitive impairment. For instance, a study published in the journal "Neuropharmacology" reported that Pramiracetam significantly improved memory retention in rats subjected to scopolamine-induced amnesia.

In human studies, preliminary findings suggest that Pramiracetam Sulfate may be beneficial for individuals with mild cognitive impairment (MCI) and age-related cognitive decline. A randomized controlled trial conducted by researchers at the University of California found that participants who received Pramiracetam showed significant improvements in verbal fluency and working memory compared to those receiving a placebo.

Safety and Side Effects

The safety profile of Pramiracetam Sulfate is generally favorable, with minimal side effects reported in clinical trials. Common side effects include mild headaches, dizziness, and gastrointestinal discomfort. These side effects are usually transient and resolve on their own without the need for medical intervention. However, as with any nootropic or pharmaceutical agent, it is important to use Pramiracetam Sulfate under the guidance of a healthcare professional to ensure safe and effective use.

Current Developments and Future Directions

The ongoing research on Pramiracetam Sulfate continues to uncover new insights into its mechanisms of action and potential therapeutic applications. Recent studies have explored its role in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Preliminary findings suggest that Pramiracetam may have neuroprotective effects that could slow down disease progression.

In addition to its cognitive benefits, there is growing interest in exploring the potential use of Pramiracetam Sulfate strong> as an adjunct therapy for psychiatric conditions such as depression and anxiety disorders. Preclinical studies have shown that Pramiracetam can modulate serotonin levels in the brain, which may contribute to its antidepressant-like effects.

Conclusion

Pramiracetam Sulfate strong> (CAS No. 72869-16-0) represents a promising compound in the field of nootropics with significant potential for improving cognitive function and treating various neurological conditions. Its unique chemical structure and pharmacological properties make it an attractive candidate for further clinical research and development. As more studies are conducted, it is likely that our understanding of this compound will continue to expand, leading to new therapeutic applications and improved patient outcomes.